Cas no 2839320-70-4 (6-Amino-3,3-dimethylisochroman-1-one)

• Product Name: 6-Amino-3,3-dimethylisochroman-1-one
• CAS No: 2839320-70-4
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6625934
• PubChem ID: 168444227
• Update Time: 2025-10-28

6-Amino-3,3-dimethylisochroman-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3,3-dimethylisochroman-1-one
• 2839320-70-4
• G65934
• 6-amino-3,3-dimethyl-4H-2-benzopyran-1-one

• Inchi： 1S/C11H13NO2/c1-11(2)6-7-5-8(12)3-4-9(7)10(13)14-11/h3-5H,6,12H2,1-2H3
• InChI Key： QABLCETUAGAMHA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2CC1(C)C)N)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on 6-Amino-3,3-dimethylisochroman-1-one

Comprehensive Overview of 6-Amino-3,3-dimethylisochroman-1-one (CAS No. 2839320-70-4): Properties, Applications, and Industry Insights

6-Amino-3,3-dimethylisochroman-1-one (CAS No. 2839320-70-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The isochromanone core, combined with the amino and dimethyl functional groups, offers versatile reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and inflammatory pathways, aligning with the growing demand for novel small-molecule therapeutics.

The compound's molecular structure (C₁₁H₁₃NO₂) includes a fused benzene and oxygen-containing heterocycle, which enhances stability and bioavailability—a critical factor in modern medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors and GPCR modulators, addressing trending topics like precision medicine and personalized therapeutics. These applications resonate with current searches for "next-generation drug scaffolds" and "heterocyclic compounds in drug design," reflecting its relevance in AI-driven pharmaceutical R&D.

From a synthetic perspective, 6-Amino-3,3-dimethylisochroman-1-one is often prepared via catalytic hydrogenation or multistep cyclization methods. Optimizing its yield and purity remains a focus in process chemistry forums, where users frequently inquire about "green synthesis techniques for isochromanones." The compound's crystalline properties and solubility profile also make it a subject of interest in formulation science, particularly for enhancing drug delivery systems—a hot topic in biopharma SEO trends.

Beyond pharmaceuticals, this compound shows promise in material science, specifically in designing fluorescent probes and photoactive materials. Its electron-rich aromatic system enables applications in OLEDs and sensors, tapping into the booming market for smart materials. Industry reports correlate such innovations with rising Google queries like "organic semiconductors 2024" and "bio-based functional materials," positioning 2839320-70-4 as a cross-disciplinary candidate.

Analytical characterization of 6-Amino-3,3-dimethylisochroman-1-one typically involves HPLC-MS, NMR spectroscopy, and X-ray crystallography—techniques widely discussed in academic and industrial QA platforms. FAQs about "structural elucidation of fused-ring systems" often reference this compound's spectral data, underscoring its educational value. Furthermore, its metabolic stability and toxicity profiles are actively researched, addressing the community's emphasis on ADME/Tox prediction tools and computational chemistry solutions.

In conclusion, CAS No. 2839320-70-4 exemplifies the convergence of synthetic innovation and applied research. As the scientific community prioritizes sustainable chemistry and high-throughput screening, this compound's adaptability across therapeutics and advanced materials ensures its continued relevance. Its alignment with search trends like "scalable heterocycle synthesis" and "drug-likeness optimization" further cements its status as a compound of significant industrial and academic interest.